2,4-Difluorobenzonitrile
Overview
Description
2,4-Difluorobenzonitrile undergoes polycondensation with Bisphenol A and matrix-assisted laser desorption/time-of-flight mass spectra revealed a quantitative formation of cyclic oligoethers and polyethers.
Scientific Research Applications
Synthesis of Selective Herbicides : It serves as an important intermediate in the synthetic route for selective herbicides like cyhalofop butyl, through processes like amidation, dehydration, and fluorination (Cheng, 2006).
Improved Synthesis Methods : New methods for synthesizing 2,4-Difluorobenzonitrile offer high yield and effective management of challenges like cooking, polymerization, and darkening (Zhang, 2012).
Creation of Novel Compounds : It participates in nucleophilic substitution reactions with different nucleophiles, leading to novel fluorine-containing nitrogen and sulfur compounds (Lin et al., 1991).
Thermodynamic Properties Study : Its vibrational spectra and normal coordinate analysis reveal thermodynamic properties in the 200-1000 K range (Rastogi et al., 2010).
Microwave Spectroscopy : The microwave spectrum of this compound shows a distorted benzene ring, providing insights into rotational and centrifugal distortion constants (Sharma & Doraiswamy, 1996).
Direct Synthesis of Diaminoquinazolines : It is used in the direct synthesis of 2,4-diaminoquinazolines from 2-fluorobenzonitriles, yielding excellent results even with electron-donating groups at position six (Hynes et al., 1988).
Potential in Pharmaceuticals and Cosmetics : Multicyclic poly(benzonitrile ether)s based on 1,1,1-tris(4-hydroxyphenyl)ethane and isomeric difluorobenzonitriles show potential for use in various applications, such as pharmaceuticals and cosmetics (Kricheldorf et al., 2005).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound undergoes polycondensation with bisphenol a , suggesting it may interact with enzymes or proteins involved in this process.
Mode of Action
2,4-Difluorobenzonitrile interacts with its targets through a process called polycondensation with Bisphenol A . This interaction results in the formation of cyclic oligoethers and polyethers
Biochemical Pathways
The formation of cyclic oligoethers and polyethers suggests that it may influence pathways related to these compounds .
Result of Action
The compound’s ability to form cyclic oligoethers and polyethers suggests it may have significant effects at the molecular level .
Properties
IUPAC Name |
2,4-difluorobenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F2N/c8-6-2-1-5(4-10)7(9)3-6/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJFDXXUKKMEQKE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70192582 | |
Record name | 2,4-Difluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70192582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3939-09-1 | |
Record name | 2,4-Difluorobenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3939-09-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-Difluorobenzonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003939091 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,4-Difluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70192582 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-difluorobenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.386 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,4-DIFLUOROBENZONITRILE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T4A8BQ9ZWK | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the main applications of 2,4-difluorobenzonitrile in polymer chemistry?
A: this compound serves as a monomer in the synthesis of poly(benzonitrile ether)s. Its reactivity with bisphenols, such as bisphenol A [] and 1,1,1-tris(4-hydroxyphenyl)ethane (THPE) [], in the presence of catalysts like potassium carbonate, leads to the formation of these polymers. Notably, the fluorine atoms' position on the aromatic ring significantly influences the resulting polymer's structure.
Q2: How does the structure of polymers derived from this compound differ from those derived from its isomer, 2,6-difluorobenzonitrile?
A: While both this compound and 2,6-difluorobenzonitrile react with bisphenols to form poly(benzonitrile ether)s, the isomeric difference leads to distinct structural outcomes. Polycondensation with 2,6-difluorobenzonitrile tends to favor the formation of cyclic oligoethers and polyethers [, ]. In contrast, this compound demonstrates a higher propensity to generate multicyclic oligomers and polymers, even when used in excess during polymerization []. This difference arises from the varying steric hindrance and reactivity associated with the fluorine atoms' positions.
Q3: What analytical techniques are used to characterize polymers synthesized with this compound?
A3: Several techniques are employed to characterize these polymers:
- Matrix-assisted laser desorption/ionization time-of-flight mass spectrometry (MALDI-TOF MS): This method determines the molecular weight distribution and identifies cyclic and linear species within the polymer sample [, ].
- Size exclusion chromatography (SEC): SEC provides information about the polymer's molecular weight and polydispersity. Notably, SEC analysis of poly(benzonitrile ether)s synthesized with this compound revealed a tendency towards a bimodal character when larger fractions of cycles were present [].
Q4: How is the structure of this compound itself characterized?
A: The structure of this compound has been elucidated using Fourier transform microwave (FTMW) spectroscopy []. This technique allows for the precise determination of rotational constants, which are then used to derive structural information, such as bond lengths and angles. Additionally, analysis of the (14)N hyperfine structure from the spectroscopic data provides insights into the electronic environment around the nitrogen atom in the molecule [].
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